
A Critical Review of Octol's Performance in Anti-
Armor Warheads

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Octol

Cat. No.: B13765986 Get Quote

A Comparative Guide for Researchers and Scientists

Octol, a melt-castable explosive mixture of HMX (octahydro-1,3,5,7-tetranitro-1,3,5,7-

tetrazocine) and TNT (trinitrotoluene), has been a stalwart in the design of anti-armor

warheads, particularly in shaped charge applications, for several decades. Its balance of

performance, producibility, and cost has made it a common choice for munitions ranging from

guided missiles to shoulder-launched rockets. However, the advent of advanced composite

armors and the development of more energetic and insensitive explosive formulations have

prompted a critical re-evaluation of Octol's continued suitability in modern anti-armor systems.

This guide provides an objective comparison of Octol's performance with alternative high

explosives, supported by experimental data, to inform researchers, scientists, and weapon

development professionals.

Performance Characteristics of High Explosives in
Shaped Charges
The effectiveness of a shaped charge warhead is intrinsically linked to the properties of its

explosive fill. The primary function of the explosive is to generate and sustain a high-pressure

detonation wave that collapses a metallic liner into a hypervelocity jet. Key performance

parameters of the explosive directly influence the characteristics of this jet and its subsequent

ability to penetrate armor.

Key Performance Metrics
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Detonation Velocity (VOD): A higher detonation velocity generally leads to a higher jet tip

velocity, which is a critical factor in achieving deep penetration into a target.

Detonation Pressure (P_cj): The Chapman-Jouguet pressure is indicative of the initial

pressure exerted on the liner, influencing the efficiency of the liner collapse process.

Density (ρ): A higher density explosive packs more energy into a given volume, contributing

to a more powerful detonation.

Penetration Performance: Ultimately, the most crucial metric is the depth of penetration into a

standardized target, typically Rolled Homogeneous Armor (RHA). This is often expressed in

millimeters or as a multiple of the charge diameter (CD).

Comparative Analysis of Explosive Fills
The following tables provide a comparative overview of the key performance parameters of

Octol and several alternative high explosives commonly used or considered for anti-armor

warheads.

Table 1: Detonation Properties of Selected High Explosives
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Explosive Composition
Density
(g/cm³)

Detonation
Velocity (m/s)

Detonation
Pressure
(GPa)

Octol (70/30)
70% HMX, 30%

TNT
1.80 8,480 34.0

Composition B
60% RDX, 40%

TNT
1.72 7,980 29.5

HMX (Pure) 1.91 9,100 39.3

LX-14

95.5% HMX,

4.5% Estane

Binder

1.83 8,830 37.0

PBXN-110
88% HMX, 12%

HTPB Binder
1.69 8,300 ~32.0

Composition H6

45% RDX, 30%

TNT, 20% Al, 5%

Wax

1.77 7,367 ~22.0

Table 2: Shaped Charge Performance Comparison (Representative Data)
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Explosive
Warhead/Test
Configuration

Standoff Target
Penetration
(mm RHA)

Octol
SMAW HEAA

Rocket
Not Specified RHA ~600[1]

Octol
Trumpet Lined

Shaped Charge
Varied RHA Baseline

LX-14
Trumpet Lined

Shaped Charge
Varied RHA

Consistent

increase over

Octol

LX-19
Trumpet Lined

Shaped Charge
< 1 CD RHA

2% increase over

Octol[2]

Composition B
83.8mm, 42°

Copper Liner
2 CD 300 BHN Armor

372

(unconfined),

430 (confined)[3]

CL-20 based

PBX

Small Caliber

Shaped Charge
Not Specified RHA

~20% greater

than RDX-based

PBX

Discussion of Performance
As indicated in the data, while Octol offers a significant performance advantage over older

formulations like Composition B, with a higher detonation velocity and pressure, it is surpassed

by more modern explosives. HMX, the primary energetic component of Octol, possesses

superior detonation properties in its pure form. Polymer-bonded explosives (PBXs) like LX-14,

which have a higher percentage of HMX and a more advanced binder system, consistently

demonstrate improved penetration performance over Octol.[2] Newer energetic materials, such

as CL-20, when formulated into PBXs, have shown the potential for even greater increases in

penetration capability, with some studies indicating a 17% to 20% improvement over RDX-

based explosives.

The inclusion of aluminum powder in formulations like Composition H6 is intended to enhance

blast effects, but it generally results in a lower detonation velocity and reduced shaped charge

jet performance.
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Experimental Protocols for Shaped Charge
Evaluation
The evaluation of explosive performance in shaped charge warheads is conducted through a

series of standardized tests. These protocols are crucial for obtaining reliable and comparable

data. The following methodologies are based on common practices and military standards such

as MIL-STD-2105D and NATO STANAG 4526.[4][5][6][7]

Detonation Velocity Measurement
Objective: To determine the steady-state detonation velocity of the explosive.

Methodology:

The explosive is cast or pressed into a cylindrical charge of a specific diameter and length.

A series of ionization probes or fiber optic pins are placed at precise intervals along the

length of the charge.

The charge is initiated at one end by a detonator.

As the detonation front propagates along the charge, it activates each probe in sequence.

The time intervals between probe activations are recorded using a high-speed

oscilloscope or chronometer.

The detonation velocity is calculated by dividing the known distance between probes by

the measured time interval.

Shaped Charge Jet Characterization
Objective: To measure the velocity, coherence, and geometry of the shaped charge jet.

Methodology:

A fully assembled shaped charge warhead is mounted at a specified standoff distance

from the diagnostic equipment.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

http://everyspec.com/MIL-STD/MIL-STD-2000-2999/MIL-STD-2105D_34120/
https://hero.epa.gov/hero/index.cfm/reference/details/reference_id/7763867
https://apps.dtic.mil/sti/tr/pdf/ADA599386.pdf
https://apps.dtic.mil/sti/tr/pdf/ADA576208.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13765986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Two or more flash X-ray heads are positioned perpendicular to the jet's expected trajectory

at known distances from each other.

The warhead is detonated.

The X-ray heads are triggered at precise, predetermined time delays after detonation to

capture images of the jet at different points in its flight path.

The velocity of the jet tip and subsequent particles is calculated by measuring the distance

traveled between the X-ray images and dividing by the time interval between the flashes.

The radiographs are also analyzed to assess the jet's straightness, diameter, and breakup

characteristics. High-speed cameras can also be used for this purpose.

Armor Penetration Test
Objective: To measure the depth of penetration of the shaped charge jet into a standardized

armor target.

Methodology:

The shaped charge warhead is positioned at a specific standoff distance from a target

block of Rolled Homogeneous Armor (RHA) of a specified hardness (e.g., 300 BHN).[3]

The warhead is detonated, and the jet is allowed to penetrate the target.

After the test, the target is sectioned, and the depth of the penetration channel is

measured from the front face of the target to the deepest point of the cavity.

The diameter of the entry hole is also typically recorded.

For deeper-penetrating warheads, a stack of RHA plates is often used as the target.

Visualizing Relationships and Workflows
To better understand the interplay of factors in shaped charge performance and the typical

experimental process, the following diagrams are provided.
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Caption: Factors influencing anti-armor performance.
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Caption: Shaped charge evaluation workflow.

Conclusion

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b13765986?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13765986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Octol remains a viable and effective explosive for many anti-armor applications, offering a

good compromise between performance and cost. However, for advanced threats requiring

maximum penetration, the data clearly indicates that newer formulations, particularly high-HMX

content PBXs and those incorporating novel energetic materials like CL-20, offer superior

performance. The continued development of insensitive munitions has also led to the creation

of PBXs with reduced vulnerability to accidental detonation, a factor of growing importance in

modern military logistics and operations. For researchers and developers of next-generation

anti-armor systems, the focus should be on these more advanced explosive formulations to

achieve the necessary performance gains against increasingly resilient targets. The selection

of an appropriate explosive fill will always be a trade-off between performance, sensitivity, and

cost, but the trend is undeniably moving towards higher-energy, less sensitive materials than

Octol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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